Cas no 40911-07-7 (2-Butanol,4-(butylnitrosoamino)-)
40911-07-7 structure
Product Name:2-Butanol,4-(butylnitrosoamino)-
CAS No:40911-07-7
MF:C8H18N2O2
MW:174.240722179413
CID:332699
PubChem ID:38704
Update Time:2025-04-19
2-Butanol,4-(butylnitrosoamino)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Butanol,4-(butylnitrosoamino)-
- N-butyl-N-(3-hydroxybutyl)nitrous amide
- 2-BUTANOL, 4-(BUTYLNITROSOAMINO)-
- N-Butyl-N-(3-hydroxybutyl)nitrosamine
- BRN 2244580
- 40911-07-7
- 4-[butyl(nitroso)amino]-2-butanol
- AKOS006279328
- DTXSID90961297
-
- Inchi: 1S/C8H18N2O2/c1-3-4-6-10(9-12)7-5-8(2)11/h8,11H,3-7H2,1-2H3
- InChI Key: WOFRTBWWWXOQRM-UHFFFAOYSA-N
- SMILES: OC(C)CCN(CCCC)N=O
Computed Properties
- Exact Mass: 174.136827821g/mol
- Monoisotopic Mass: 174.136827821g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 6
- Complexity: 120
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 52.9Ų
Experimental Properties
- Density: 1.0752 (rough estimate)
- Boiling Point: 305.23°C (rough estimate)
- Refractive Index: 1.4635 (estimate)
2-Butanol,4-(butylnitrosoamino)- Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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